2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol

• IUPAC Name: 2-[4-[3-(1H-benzimidazol-2-ylsulfanyl)-4-nitrophenyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C19H21N5O3S/c25-12-11-22-7-9-23(10-8-22)14-5-6-17(24(26)27)18(13-14)28-19-20-15-3-1-2-4-16(15)21-19/h1-6,13,25H,7-12H2,(H,20,21)
• InChI Key: QACLWOIBBYOHQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C2=CC(=C(C=C2)[N+](=O)[O-])SC3=NC4=CC=CC=C4N3
• Molecular Formula: C19H21N5O3S
• Molecular Weight: 399.5 g/mol

Description

2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol, also known as BZP, is a chemical compound that belongs to the class of piperazines. This compound has gained significant attention from the scientific community due to its potential application in various fields, including medicinal chemistry, pharmacology, and neuroscience. In

Mechanism of Action

The mechanism of action of 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol involves its interaction with various neurotransmitter systems in the brain, including the serotonin and dopamine systems. 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol acts as an agonist at these receptors, leading to the release of neurotransmitters and subsequent activation of downstream signaling pathways. Additionally, 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol has been shown to inhibit monoamine oxidase, an enzyme responsible for the breakdown of neurotransmitters, leading to increased levels of serotonin and dopamine in the brain.
Biochemical and Physiological Effects:
2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to increase locomotor activity in rodents, as well as induce hyperthermia and anorexia. Additionally, 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol has been shown to increase the release of various neurotransmitters, including serotonin and dopamine, leading to increased mood and energy levels.

Advantages and Limitations for Lab Experiments

2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol has several advantages as a research tool. It is relatively easy to synthesize and has a well-characterized mechanism of action. Additionally, it exhibits a wide range of pharmacological activities, making it a versatile tool for studying various neurotransmitter systems. However, 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol also has several limitations. It has been shown to exhibit significant toxicity in some animal models, and its effects on humans are not well understood. Additionally, its potential for abuse and addiction must be taken into consideration when using it as a research tool.

Future Directions

There are several future directions for the study of 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol. One potential application is in the development of novel antidepressants and antipsychotics. Additionally, 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol could be used as a research tool to study the role of various neurotransmitter systems in the brain. Further studies are needed to better understand the potential toxicity and abuse potential of 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol, as well as its effects on humans. Overall, 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol represents a promising compound for further study in the field of medicinal chemistry and pharmacology.

Synthesis Methods

The synthesis of 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol involves the reaction of 1-(2-hydroxyethyl)piperazine with 4-(3-mercapto-1H-benzimidazol-2-yl)-1-nitrobenzene in the presence of a base catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol. This synthesis method has been optimized to yield high purity and yield of 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol.

Scientific Research Applications

2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol has been extensively studied for its potential application in medicinal chemistry and pharmacology. It has been shown to exhibit a wide range of pharmacological activities, including serotonin and dopamine receptor agonism, as well as inhibition of monoamine oxidase. These activities make 2-{4-[3-(1H-benzimidazol-2-ylthio)-4-nitrophenyl]-1-piperazinyl}ethanol a potential candidate for the development of novel antidepressants and antipsychotics.